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Compound of Interest

Compound Name: (Rac)-AZD3839

Cat. No.: B1148114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of (Rac)-
AZD3839, a potent and selective inhibitor of β-site amyloid precursor protein cleaving enzyme

1 (BACE1), for use in in vitro experiments. Adherence to these guidelines is crucial for ensuring

the accuracy and reproducibility of experimental results.

Introduction
(Rac)-AZD3839 is an important research compound for studying the pathological mechanisms

of Alzheimer's disease, as it targets the production of amyloid-β (Aβ) peptides.[1][2][3] For in

vitro studies, such as cell-based assays, proper dissolution and handling of this compound are

critical to maintain its stability and activity. This guide outlines the solubility of (Rac)-AZD3839
in various solvents and provides step-by-step protocols for the preparation of stock and

working solutions.

Data Presentation: Solubility of (Rac)-AZD3839
The solubility of (Rac)-AZD3839 can vary slightly between batches and suppliers. The

following table summarizes solubility data from technical datasheets. It is always recommended

to consult the certificate of analysis for the specific lot being used.
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Solvent Solubility (approx.)
Molar
Concentration
(approx.)

Notes

Dimethyl Sulfoxide

(DMSO)
~30-86 mg/mL ~69.5-199.3 mM

Use fresh, high-purity

DMSO to avoid

moisture absorption

which can reduce

solubility.[4]

Ethanol ~30-86 mg/mL ~69.5-199.3 mM

Warming to 50°C may

be required to achieve

higher concentrations.

[5]

Dimethylformamide

(DMF)
~2 mg/mL ~4.6 mM -

Ethanol:PBS (pH 7.2)

(1:1)
~0.5 mg/mL ~1.16 mM

Prepare fresh and do

not store for more

than one day.[1]

Water / Aqueous

Buffers

Insoluble / Sparingly

Soluble
-

Direct dissolution in

aqueous solutions is

not recommended.[1]

[5]

Molecular Weight of (Rac)-AZD3839: 431.41 g/mol

Experimental Protocols
Materials and Equipment

(Rac)-AZD3839 powder

High-purity Dimethyl Sulfoxide (DMSO)

Anhydrous Ethanol (200 proof)

Phosphate-Buffered Saline (PBS), pH 7.2
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Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath or heat block (optional, for ethanol)

Cell culture medium appropriate for the experiment

Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol is suitable for most in vitro applications, including cell-based assays where the

final DMSO concentration can be kept low (typically ≤0.5%).

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Carefully weigh the desired amount of (Rac)-AZD3839 powder.

Dissolution: Add the appropriate volume of high-purity DMSO to achieve the desired stock

concentration (e.g., for a 10 mM stock, add 231.8 µL of DMSO per 1 mg of (Rac)-AZD3839).

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle

warming (to room temperature if stored cold) may aid dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of a High-Concentration Stock
Solution in Ethanol
This protocol can be used as an alternative to DMSO.

Aseptic Technique: Work in a sterile environment.

Weighing: Accurately weigh the (Rac)-AZD3839 powder.
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Dissolution: Add the calculated volume of anhydrous ethanol. To achieve higher

concentrations, warming the ethanol to 50°C in a water bath prior to adding it to the powder

may be necessary.[5]

Mixing: Vortex until the solute is fully dissolved.

Storage: Prepare single-use aliquots and store at -20°C or -80°C.

Protocol 3: Preparation of Working Solutions for Cell
Culture
This protocol describes the dilution of the high-concentration stock solution into cell culture

medium.

Thawing: Thaw a single aliquot of the (Rac)-AZD3839 stock solution at room temperature.

Serial Dilution (Recommended): To ensure accurate final concentrations, perform serial

dilutions. First, dilute the stock solution in a small volume of cell culture medium to create an

intermediate concentration.

Final Dilution: Add the desired volume of the intermediate solution to the final volume of cell

culture medium to achieve the target experimental concentration. Ensure the final solvent

concentration (e.g., DMSO) is consistent across all experimental conditions, including

vehicle controls, and is non-toxic to the cells (typically ≤0.5%).

Mixing and Use: Gently mix the final working solution and add it to the cells immediately.

Important Consideration: Due to its poor aqueous solubility, it is crucial to add the (Rac)-
AZD3839 stock solution to the culture medium with gentle mixing to prevent precipitation.

Mandatory Visualizations
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Experimental Workflow for (Rac)-AZD3839 Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Weigh (Rac)-AZD3839 Powder

Add DMSO or Ethanol

Vortex to Dissolve

Aliquot for Storage

Store at -20°C / -80°C

Thaw Stock Aliquot

Intermediate Dilution
in Culture Medium

Final Dilution
in Culture Medium

Apply to Cells
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Caption: Workflow for preparing (Rac)-AZD3839 stock and working solutions.
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Mechanism of Action of (Rac)-AZD3839
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Caption: (Rac)-AZD3839 inhibits BACE1, reducing Aβ peptide production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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